2-(1-methyl-1H-pyrazol-3-yl)propanoic acid

• Molecular Formula: C7H10N2O2
• Molecular Weight: 154.17 g/mol
• IUPAC Name: 2-(1-methylpyrazol-3-yl)propanoic acid
• InChI: InChI=1S/C7H10N2O2/c1-5(7(10)11)6-3-4-9(2)8-6/h3-5H,1-2H3,(H,10,11)
• InChI Key: HJHHNSNPADSSCY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NN(C=C1)C)C(=O)O

Description

2-(1-methyl-1H-pyrazol-3-yl)propanoic acid is a useful research compound. Its molecular formula is C7H10N2O2 and its molecular weight is 154.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 0.10 mg (0.093 mmol) of 10% palladium on carbon was added a solution of (0.23 g, 0.93 mmol) of benzyl 2-(1-methyl-1H-pyrazol-3-yl)acrylate prepared in step C above in 6 mL of methanol. The resulting suspension was stirred under an atmosphere of hydrogen (1 atmosphere) overnight. The residue was filtered through a pad of Celite® and the pad was washed with cold methanol. The combined filtrates were evaporated under reduced pressure to yield the title compound as an off-white gum (0.11 g, 76%). LC-MS: m/z (ES) 155 (MH)+.